6-Aminonicotinamide
6-Aminonicotinamide
6-aminonicotinamide is a white crystalline solid. (NTP, 1992)
6-aminonicotinamide is a monocarboxylic acid amide resulting from the formal condensation of the carboxy group of 6-aminonicotinic acid with ammonia. An inhibitor of the NADP(+)-dependent enzyme, 6-phosphogluconate dehydrogenase, it interferes with glycolysis, resulting in ATP depletion and synergizes with DNA-crosslinking chemotherapy drugs, such as cisplatin, in killing cancer cells. It has a role as a teratogenic agent, an antimetabolite and an EC 1.1.1.44 (NADP(+)-dependent decarboxylating phosphogluconate dehydrogenase) inhibitor. It is an aminopyridine, a primary amino compound and a monocarboxylic acid amide. It is functionally related to a 6-aminonicotinic acid.
6-Aminonicotinamide is a synthetic analogue and nicotinamide antagonist with cytotoxic properties, 6-Aminonicotinamide forms an abnormal NAD (ubiquitous metabolic pathway coenzyme) analog that inhibits NAD-dependent enzyme activity associated with ATP production. 6-Aminonicotinamide impairs cartilage formation, may have teratogenic effects, and enhances the effect of radiation and cisplatin treatment (formation of platinum-DNA complexes). (NCI04)
A vitamin antagonist which has teratogenic effects.
6-aminonicotinamide is a monocarboxylic acid amide resulting from the formal condensation of the carboxy group of 6-aminonicotinic acid with ammonia. An inhibitor of the NADP(+)-dependent enzyme, 6-phosphogluconate dehydrogenase, it interferes with glycolysis, resulting in ATP depletion and synergizes with DNA-crosslinking chemotherapy drugs, such as cisplatin, in killing cancer cells. It has a role as a teratogenic agent, an antimetabolite and an EC 1.1.1.44 (NADP(+)-dependent decarboxylating phosphogluconate dehydrogenase) inhibitor. It is an aminopyridine, a primary amino compound and a monocarboxylic acid amide. It is functionally related to a 6-aminonicotinic acid.
6-Aminonicotinamide is a synthetic analogue and nicotinamide antagonist with cytotoxic properties, 6-Aminonicotinamide forms an abnormal NAD (ubiquitous metabolic pathway coenzyme) analog that inhibits NAD-dependent enzyme activity associated with ATP production. 6-Aminonicotinamide impairs cartilage formation, may have teratogenic effects, and enhances the effect of radiation and cisplatin treatment (formation of platinum-DNA complexes). (NCI04)
A vitamin antagonist which has teratogenic effects.
Brand Name:
Vulcanchem
CAS No.:
329-89-5
VCID:
VC0005337
InChI:
InChI=1S/C6H7N3O/c7-5-2-1-4(3-9-5)6(8)10/h1-3H,(H2,7,9)(H2,8,10)
SMILES:
C1=CC(=NC=C1C(=O)N)N
Molecular Formula:
C6H7N3O
Molecular Weight:
137.14 g/mol
6-Aminonicotinamide
CAS No.: 329-89-5
Inhibitors
VCID: VC0005337
Molecular Formula: C6H7N3O
Molecular Weight: 137.14 g/mol
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Description | 6-aminonicotinamide is a white crystalline solid. (NTP, 1992) 6-aminonicotinamide is a monocarboxylic acid amide resulting from the formal condensation of the carboxy group of 6-aminonicotinic acid with ammonia. An inhibitor of the NADP(+)-dependent enzyme, 6-phosphogluconate dehydrogenase, it interferes with glycolysis, resulting in ATP depletion and synergizes with DNA-crosslinking chemotherapy drugs, such as cisplatin, in killing cancer cells. It has a role as a teratogenic agent, an antimetabolite and an EC 1.1.1.44 (NADP(+)-dependent decarboxylating phosphogluconate dehydrogenase) inhibitor. It is an aminopyridine, a primary amino compound and a monocarboxylic acid amide. It is functionally related to a 6-aminonicotinic acid. 6-Aminonicotinamide is a synthetic analogue and nicotinamide antagonist with cytotoxic properties, 6-Aminonicotinamide forms an abnormal NAD (ubiquitous metabolic pathway coenzyme) analog that inhibits NAD-dependent enzyme activity associated with ATP production. 6-Aminonicotinamide impairs cartilage formation, may have teratogenic effects, and enhances the effect of radiation and cisplatin treatment (formation of platinum-DNA complexes). (NCI04) A vitamin antagonist which has teratogenic effects. |
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CAS No. | 329-89-5 |
Product Name | 6-Aminonicotinamide |
Molecular Formula | C6H7N3O |
Molecular Weight | 137.14 g/mol |
IUPAC Name | 6-aminopyridine-3-carboxamide |
Standard InChI | InChI=1S/C6H7N3O/c7-5-2-1-4(3-9-5)6(8)10/h1-3H,(H2,7,9)(H2,8,10) |
Standard InChIKey | ZLWYEPMDOUQDBW-UHFFFAOYSA-N |
SMILES | C1=CC(=NC=C1C(=O)N)N |
Canonical SMILES | C1=CC(=NC=C1C(=O)N)N |
Appearance | Assay:≥98%A crystalline solid |
Melting Point | 473 to 478 °F (NTP, 1992) |
Physical Description | 6-aminonicotinamide is a white crystalline solid. (NTP, 1992) |
Solubility | less than 1 mg/mL at 66 °F (NTP, 1992) |
Synonyms | 6 Aminonicotinamide 6-Aminonicotinamide |
PubChem Compound | 9500 |
Last Modified | Sep 13 2023 |
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